Cas no 1126635-17-3 (5-(2-fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1126635-17-3
• MF: C₁₂H₉FO₂S
• MW: 236.262065649033
• CID: 5889671
• PubChem ID: 83395079
• Update Time: 2025-05-20

5-(2-fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde
• 1126635-17-3
• EN300-1586007

• Inchi： 1S/C12H9FO2S/c1-15-8-2-4-10(11(13)6-8)12-5-3-9(7-14)16-12/h2-7H,1H3
• InChI Key： ZOBYAHNWOPOIIM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 236.03072886g/mol
• Monoisotopic Mass: 236.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-fluoro-4-methoxyphenyl)thiophene-2-carbaldehyde

5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde: A Comprehensive Overview

5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde, also known by its CAS number 1126635-17-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, has emerged as a promising candidate for various applications. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and potential uses in modern research.

The molecular structure of 5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde is characterized by a thiophene ring system substituted with a fluoro group at position 2 and a methoxy group at position 4 on the phenyl ring. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and reactivity. The presence of the aldehyde group at position 2 further enhances its reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material development.

One of the most notable aspects of 5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde is its potential as an anti-cancer agent. Researchers have reported that this compound exhibits significant cytotoxic activity against various cancer cell lines. The fluoro and methoxy substituents play a crucial role in modulating the compound's bioavailability and selectivity. Moreover, the thiophene ring has been shown to enhance the compound's ability to penetrate cellular membranes, making it an attractive candidate for targeted drug delivery systems.

In addition to its pharmacological applications, 5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further facilitating its integration into commercial products.

The synthesis of 5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through sulfur insertion reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making the compound more accessible for research purposes.

From an environmental standpoint, 5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde has been studied for its biodegradability and eco-toxicological effects. Preliminary studies suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, 5-(2-Fluoro-4-Methoxyphenyl)Thiophene-2-Carbaldehyde, CAS number 1126635-17-3, represents a remarkable advancement in organic chemistry. Its diverse applications across pharmacology, materials science, and environmental studies underscore its significance as a multifunctional compound. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.